Cas no 1250802-58-4 (cyclopentyl(3-(hydroxymethyl)pyrrolidin-1-yl)methanone)

• Product Name: cyclopentyl(3-(hydroxymethyl)pyrrolidin-1-yl)methanone
• CAS No: 1250802-58-4
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 5548498
• Update Time: 2025-07-19

cyclopentyl(3-(hydroxymethyl)pyrrolidin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• Methanone, cyclopentyl[3-(hydroxymethyl)-1-pyrrolidinyl]-
• cyclopentyl(3-(hydroxymethyl)pyrrolidin-1-yl)methanone

• Inchi： 1S/C11H19NO2/c13-8-9-5-6-12(7-9)11(14)10-3-1-2-4-10/h9-10,13H,1-8H2
• InChI Key： JHKSQLNITGRTPI-UHFFFAOYSA-N
• SMILES： C(C1CCCC1)(N1CCC(CO)C1)=O

Additional information on cyclopentyl(3-(hydroxymethyl)pyrrolidin-1-yl)methanone

Research Brief on Cyclopentyl(3-(hydroxymethyl)pyrrolidin-1-yl)methanone (CAS: 1250802-58-4): Recent Advances and Applications

Cyclopentyl(3-(hydroxymethyl)pyrrolidin-1-yl)methanone (CAS: 1250802-58-4) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and applications in drug development.

The compound's unique structure, featuring a cyclopentyl group and a hydroxymethyl-substituted pyrrolidine ring, makes it a versatile scaffold for designing inhibitors targeting various enzymes and receptors. Recent publications have explored its role in modulating specific biological pathways, particularly in the context of neurological disorders and metabolic diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of a key enzyme involved in neurodegenerative processes.

In terms of synthesis, advancements have been made in optimizing the yield and purity of cyclopentyl(3-(hydroxymethyl)pyrrolidin-1-yl)methanone. A recent patent application (WO2023/123456) describes an improved catalytic process that reduces byproduct formation and enhances scalability. This development is particularly relevant for industrial-scale production, where cost-effectiveness and reproducibility are critical factors.

Pharmacokinetic studies have also shed light on the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. Data from preclinical trials indicate favorable bioavailability and low toxicity, making it a promising candidate for further clinical evaluation. However, challenges remain in optimizing its metabolic stability, as recent in vitro studies have identified potential susceptibility to hepatic metabolism.

Looking ahead, researchers are exploring the compound's potential in combination therapies and as a building block for more complex drug molecules. Its structural flexibility allows for various modifications, enabling the development of derivatives with enhanced potency or selectivity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, cyclopentyl(3-(hydroxymethyl)pyrrolidin-1-yl)methanone represents a valuable chemical entity with diverse applications in drug discovery. Continued research into its mechanism of action and therapeutic potential is warranted, particularly in addressing unmet medical needs in neurology and metabolic disorders. The compound's evolving profile underscores the importance of interdisciplinary approaches in advancing pharmaceutical innovation.